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Compound of Interest

Compound Name: Triclabendazole

Cat. No.: B1681386

Introduction: Triclabendazole (TCBZ), a halogenated benzimidazole, stands as a cornerstone
in the control of fascioliasis in livestock. Introduced in the early 1980s, its unique high efficacy
against both early immature and adult stages of the liver flukes Fasciola hepatica and Fasciola
gigantica established it as the drug of choice for treating and controlling the disease in sheep,
goats, and cattle.[1][2][3][4] This technical guide provides a comprehensive overview of the
core research areas concerning Triclabendazole, including its metabolic pathways,
mechanism of action, efficacy, the growing challenge of resistance, and detailed experimental
protocols for its evaluation.

Pharmacokinetics and Metabolism

Following oral administration in ruminants, Triclabendazole is absorbed and rapidly
metabolized, primarily in the liver.[1][5] The parent compound is generally undetectable in
plasma as it is quickly converted into its pharmacologically active metabolites: triclabendazole
sulphoxide (TCBZ-SO) and triclabendazole sulphone (TCBZ-S02).[6] The biotransformation
involves two main enzymatic systems: the flavin-containing monooxygenase (FMO) system
and the cytochrome P450 (CYP450) system.[7] The rumen acts as a reservoir, leading to a
prolonged absorption phase of the active metabolites.[6][8]

Metabolic Pathway of Triclabendazole

The primary metabolic conversion is the oxidation of TCBZ to TCBZ-SO, which is the main
active metabolite, followed by further oxidation to TCBZ-S0O2.[9] This process is crucial for the
drug's flukicidal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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